![molecular formula C16H24ClN3O3S B216443 N-(4-chloro-2,5-dimethoxyphenyl)-N'-(3-morpholin-4-ylpropyl)thiourea](/img/structure/B216443.png)
N-(4-chloro-2,5-dimethoxyphenyl)-N'-(3-morpholin-4-ylpropyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2,5-dimethoxyphenyl)-N'-(3-morpholin-4-ylpropyl)thiourea, also known as CMTM, is a chemical compound that has been studied extensively for its potential therapeutic applications. CMTM is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-N'-(3-morpholin-4-ylpropyl)thiourea is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and survival. This compound has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. This compound has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential anti-cancer agent. This compound has also been shown to have neuroprotective effects and improve cognitive function, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, this compound has been shown to have anti-inflammatory effects and improve vascular function, making it a potential treatment for cardiovascular disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chloro-2,5-dimethoxyphenyl)-N'-(3-morpholin-4-ylpropyl)thiourea in lab experiments is its potential therapeutic applications in a variety of fields, including oncology, neurology, and cardiovascular medicine. Another advantage is its relatively simple synthesis method, which allows for large-scale production. However, one limitation of using this compound in lab experiments is its limited understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on N-(4-chloro-2,5-dimethoxyphenyl)-N'-(3-morpholin-4-ylpropyl)thiourea. One direction is to further investigate its mechanism of action, which could lead to the development of more effective therapeutic applications. Another direction is to investigate its potential as a treatment for other diseases, such as autoimmune diseases and infectious diseases. Additionally, further research is needed to optimize the synthesis method and improve the pharmacokinetic properties of this compound, which could improve its therapeutic potential.
Synthesis Methods
N-(4-chloro-2,5-dimethoxyphenyl)-N'-(3-morpholin-4-ylpropyl)thiourea can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis typically involves the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with morpholine in the presence of a base catalyst. The resulting intermediate is then reacted with thiourea to yield the final product, this compound.
Scientific Research Applications
N-(4-chloro-2,5-dimethoxyphenyl)-N'-(3-morpholin-4-ylpropyl)thiourea has been studied for its potential therapeutic applications in a variety of fields, including oncology, neurology, and cardiovascular medicine. In oncology, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential anti-cancer agent. In neurology, this compound has been shown to have neuroprotective effects and improve cognitive function, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular medicine, this compound has been shown to have anti-inflammatory effects and improve vascular function, making it a potential treatment for cardiovascular disease.
properties
Molecular Formula |
C16H24ClN3O3S |
---|---|
Molecular Weight |
373.9 g/mol |
IUPAC Name |
1-(4-chloro-2,5-dimethoxyphenyl)-3-(3-morpholin-4-ylpropyl)thiourea |
InChI |
InChI=1S/C16H24ClN3O3S/c1-21-14-11-13(15(22-2)10-12(14)17)19-16(24)18-4-3-5-20-6-8-23-9-7-20/h10-11H,3-9H2,1-2H3,(H2,18,19,24) |
InChI Key |
HVWCSLREAAORCW-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1NC(=S)NCCCN2CCOCC2)OC)Cl |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=S)NCCCN2CCOCC2)OC)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.